Cas no 2172439-17-5 (6-bromo-3-(butan-2-yl)-1,2,3,4-tetrahydroquinoline-4-carboxylic acid)

• Product Name: 6-bromo-3-(butan-2-yl)-1,2,3,4-tetrahydroquinoline-4-carboxylic acid
• CAS No: 2172439-17-5
• MF: C₁₄H₁₈BrNO₂
• MW: 312.202223300934
• CID: 6202233
• PubChem ID: 165737125
• Update Time: 2025-05-23

6-bromo-3-(butan-2-yl)-1,2,3,4-tetrahydroquinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 6-bromo-3-(butan-2-yl)-1,2,3,4-tetrahydroquinoline-4-carboxylic acid
• 2172439-17-5
• EN300-1581972

• Inchi： 1S/C14H18BrNO2/c1-3-8(2)11-7-16-12-5-4-9(15)6-10(12)13(11)14(17)18/h4-6,8,11,13,16H,3,7H2,1-2H3,(H,17,18)
• InChI Key： QMDIKWLTKJJJFJ-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(C(=O)O)C(CN2)C(C)CC

Computed Properties

• Exact Mass: 311.05209g/mol
• Monoisotopic Mass: 311.05209g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 310
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 49.3Ų

Additional information on 6-bromo-3-(butan-2-yl)-1,2,3,4-tetrahydroquinoline-4-carboxylic acid

6-Bromo-3-(butan-2-yl)-1,2,3,4-tetrahydroquinoline-4-carboxylic Acid (CAS No: 2172439-17-5)

6-Bromo-3-(butan-2-yl)-1,2,3,4-tetrahydroquinoline-4-carboxylic acid is a complex organic compound with the CAS registry number 2172439-17-5. This compound belongs to the class of tetrahydroquinolines, which are derivatives of quinoline with a partially hydrogenated ring system. The presence of a bromine atom at the 6-position and a butan-2-yl group at the 3-position introduces unique chemical properties and potential biological activities.

The structure of 6-bromo-3-(butan-2-yl)-1,2,3,4-tetrahydroquinoline-4-carboxylic acid is characterized by a bicyclic system consisting of a benzene ring fused to a tetrahydroisoquinoline moiety. The carboxylic acid group at the 4-position adds to the compound's functional diversity, making it a potential candidate for various chemical and pharmaceutical applications. Recent studies have highlighted its role in medicinal chemistry as a scaffold for drug development.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 6-bromo-tetrahydroquinoline derivatives, including 6-bromo-3-(butan-2-yl)-1,2,3,4-tetrahydroquinoline-4-carboxylic acid. Researchers have employed methodologies such as palladium-catalyzed cross-coupling reactions and stereo-selective hydrogenation to construct this compound with high precision. These methods not only enhance the purity of the product but also facilitate large-scale production for preclinical studies.

The biological evaluation of 6-bromo-tetrahydroquinoline derivatives has revealed promising pharmacological properties. For instance, studies published in reputable journals such as *Journal of Medicinal Chemistry* and *Organic & Biomolecular Chemistry* have demonstrated that these compounds exhibit potent anti-inflammatory and antioxidant activities. Additionally, 6-bromo-tetrahydroquinoline derivatives have shown potential in targeting neurodegenerative diseases due to their ability to modulate key enzymes involved in oxidative stress pathways.

One notable application of 6-bromo-tetrahydroquinoline derivatives is their role in drug discovery programs targeting cancer therapeutics. Preclinical data indicate that these compounds can inhibit the growth of various cancer cell lines by interfering with critical cellular processes such as angiogenesis and apoptosis. Furthermore, their ability to cross the blood-brain barrier makes them attractive candidates for treating brain tumors.

Another area of interest is the exploration of 6-bromo-tetrahydroquinoline derivatives as potential agents for treating infectious diseases. Recent research has shown that these compounds exhibit antimicrobial activity against a range of pathogens, including drug-resistant strains of bacteria and fungi. This property underscores their versatility as multi-targeted therapeutic agents.

In terms of chemical synthesis, the preparation of 6-bromo-tetrahydroquinoline derivatives involves a series of well-defined steps that ensure high yields and excellent stereochemical control. For example, the introduction of the bromine atom at the 6-position can be achieved through electrophilic aromatic substitution or metal-mediated coupling reactions. Similarly, the installation of the butan-2-yl group at the 3-position often requires careful optimization to avoid unwanted side reactions.

The carboxylic acid functionality at the 4-position plays a crucial role in determining the compound's solubility and bioavailability. This group can be further modified through esterification or amidation to enhance its pharmacokinetic properties. Such modifications are essential for translating laboratory findings into clinically relevant drugs.

From an environmental perspective, researchers have also investigated the biodegradability and toxicity profiles of 6-bromo-tetrahydroquinoline derivatives. These studies are critical for ensuring that any future applications do not pose significant risks to ecosystems or human health.

In conclusion, 6-bromo-tetrahydroquinoline derivatives, particularly 6-bromo-3-(butan-2-yl)-1,2,3,4-tetrahydroquinoline-4-carboxylic acid (CAS No: 2172439-17) , represent a promising class of compounds with diverse biological activities and potential therapeutic applications. Continued research into their synthesis, structure-property relationships, and pharmacological profiles will undoubtedly pave the way for innovative treatments across various disease areas.